Cas no 137719-32-5 (2-amino-9-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-3,9-dihydro-6H-purin-6-one)

• Product Name: 2-amino-9-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-3,9-dihydro-6H-purin-6-one
• CAS No: 137719-32-5
• MF: C₁₀H₁₃N₅O₂S
• MW: 267.307519674301
• CID: 1246151
• PubChem ID: 135538697
• Update Time: 2025-04-20

2-amino-9-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-3,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-3,9-dihydro-6H-purin-6-one
• 2-amino-9-[(2R,5S)-5-(hydroxymethyl)thiolan-2-yl]-3H-purin-6-one
• OPGJSXWJBUADGE-NTSWFWBYSA-N
• DTXSID80160272
• 2-amino-9-[(2R,5S)-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-1H-purin-6-one
• 137719-32-5
• SCHEMBL9124912
• 4'-Thio-2',3'-dideoxy-guanosine
• 4'-Thio-2',3'-dideoxyguanosine

• Inchi： 1S/C10H13N5O2S/c11-10-13-8-7(9(17)14-10)12-4-15(8)6-2-1-5(3-16)18-6/h4-6,16H,1-3H2,(H3,11,13,14,17)/t5-,6+/m0/s1
• InChI Key： OPGJSXWJBUADGE-NTSWFWBYSA-N
• SMILES： S1[C@H](CO)CC[C@@H]1N1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 267.079
• Monoisotopic Mass: 267.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Boiling Point: 655°C at 760 mmHg
• Flash Point: 349.9°C
• Refractive Index: 1.918